Methyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C9H6N2O5/c1-15-9(12)7-3-5-2-6(11(13)14)4-10-8(5)16-7/h2-4H,1H3
• InChI Key: LLMSASCUQOAXNG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC(=CN=C2O1)[N+](=O)[O-]
• Molecular Formula: C9H6N2O5
• Molecular Weight: 222.15 g/mol

Description

“Methyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate” is a chemical compound with the molecular formula C9H6N2O5. It has a molecular weight of 222.16.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H6N2O5/c1-15-9(12)7-3-5-2-6(11(13)14)4-10-8(5)16-7/h2-4H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

“Methyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate” is a solid at room temperature. It should be stored in a refrigerator to maintain its stability.

Scientific Research Applications

Chemical Behavior and Synthesis

Methyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate is a compound that has been recognized for its diverse chemical behavior and significance in synthetic chemistry. It serves as a precursor for functionalized building blocks, contributing to the construction of large compound libraries essential for the development of new functional materials. Its distinct reactivity compared to other functionalized isoxazolones makes it a crucial component in the synthesis of polyfunctionalized compounds. The compound's involvement in various synthetic pathways and reaction mechanisms highlights its importance in the field of synthetic and medicinal chemistry (Nishiwak, 2017).

Catalysis and Drug Applications

The compound's derivatives, such as the pyranopyrimidine core, are pivotal precursors for medicinal and pharmaceutical industries, owing to their wide range of applicability and bioavailability. The utilization of hybrid catalysts for the synthesis of these derivatives through one-pot multicomponent reactions highlights the compound's versatility and the breadth of its applications. The intricate balance of synthetic pathways, catalysts, and mechanisms underscores its potential in drug development and catalysis (Parmar, Vala, & Patel, 2023).

Biochemical Insights and Food Chemistry

The compound also finds relevance in biochemical insights and food chemistry. Studies have delved into its formation, fate, and the intricate interplay between lipid oxidation and Maillard reaction in food processing. This knowledge is crucial for understanding the production and elimination of processing-related food toxicants, shedding light on the underlying chemical processes in food items (Zamora & Hidalgo, 2015).

Safety and Hazards

This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust, mist, spray, and contact with skin and eyes.

Future Directions

The future research directions for “Methyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate” and related compounds could involve further exploration of their biological activities and potential applications in pharmaceuticals. More research is also needed to understand their mechanisms of action.